10.1039/C1CC12167G | Diverse macroporous spheres synthesized by multiple emulsion polymerization for protein analyses†

Diverse macroporous spheres synthesized by multiple emulsion polymerization for protein analyses†

Chemical Communications Pub Date: 2011-06-27 DOI: 10.1039/C1CC12167G

Abstract

Hydrophilic and hydrophobic spheres (1–2 mm) with macropores (50 μm) were synthesized by SDS stabilized O/W/O and W/O/W emulsion polymerization, respectively. The hydrophilic spheres were functionalized with trypsin for protein digestion and on-line integrated with the hydrophobic spheres for the subsequent sample clean-up and enrichment with almost no back pressure.

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